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Compound of Interest

Compound Name: Triethylaluminum

Cat. No.: B1256330 Get Quote

Introduction

Triethylaluminum (TEAL), with the chemical formula Al₂(C₂H₅)₆, is a highly pyrophoric

organoaluminum compound.[1] Its property of igniting spontaneously upon contact with air,

particularly with oxidizers like liquid oxygen, makes it an exceptionally reliable and effective

ignitor for rocket engines.[1][2] This hypergolic reaction eliminates the need for complex and

potentially failure-prone ignition systems, offering the advantage of simple, reliable, and

repeatable engine starts.[3] Notably, a mixture of triethylaluminum and triethylborane (TEA-

TEB) is famously used as the first-stage ignitor in the SpaceX Falcon 9 rocket's Merlin engines.

[1][4] These application notes provide researchers and scientists with a comprehensive

overview of TEAL's properties, performance characteristics, and detailed protocols for its safe

handling and experimental evaluation.

Physicochemical and Thermochemical Properties
The inherent reactivity of TEAL is rooted in its chemical and physical properties. It is a

colorless, volatile liquid that must be handled with extreme care.[2][5][6] The data presented

below has been compiled from various chemical databases and safety data sheets.
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Property Value

Chemical Formula Al₂(C₂H₅)₆

Molecular Weight 114.2 g/mol

Appearance Colorless Liquid[2][5][7]

Density 0.832 g/cm³ at 25°C[8][9]

Melting Point -46°C to -52°C (-51°F to -62°F)[7][8][9]

Boiling Point 186.6°C (367.9°F) at 1 atm[7]

Flash Point Spontaneously ignites in air ("Pyrophoric")[2][6]

Viscosity 2.5 - 2.6 mPa·s at 25°C[5][8]

Enthalpy of Combustion (ΔcH°) -5104 to -5105.7 kJ/mol[1][8]

Heat of Vaporization (ΔHv) 536 J/g[8]

Solubility
Soluble in aromatic, saturated aliphatic, and

cycloaliphatic hydrocarbons[8][10]

Ignition Characteristics and Performance
TEAL's primary application in rocketry stems from its hypergolic nature. It ignites instantly upon

contact with an oxidizer, providing a rapid and reliable energy source to initiate the combustion

of the main propellants.[3] The reaction is extremely fast, with ignition delays often measured in

milliseconds.
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Performance
Parameter

Value / Observation
Oxidizer /
Conditions

Source

Ignition Delay < 100 milliseconds Liquid Oxygen
NASA Technical

Reports[11]

Ignition Delay (Main

Propellant)
< 15 milliseconds

For a 20% H₂-O₂

mixture

NASA Technical

Reports[11]

Activation Energy

(Rate-Limiting)
~2 kcal/mol Air PMC - NIH[9][12]

Reactivity

Reacts violently with

water, alcohols, and

halogenated

hydrocarbons.[6][10]

Water, Air, various

chemicals

CAMEO Chemicals,

ChemicalBook[7][10]

Combustion Products

Aluminum oxide

(Al₂O₃), Carbon

dioxide (CO₂), Water

(H₂O)

Complete combustion

with Oxygen
Nouryon[8]

Visualized Pathways and Workflows
Chemical Ignition Pathway
The diagram below illustrates the simplified, overall reaction pathway for the hypergolic ignition

of Triethylaluminum with an oxidizer, such as molecular oxygen.
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Reactants

Process

Combustion Products
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Preparation

Phase 2: Execution

Phase 3: Analysis

1. Prepare Test Stand &
Calibrate High-Speed Camera

2. Don Full Personal
Protective Equipment (PPE)

3. Purge Test Chamber with
Inert Gas (N₂ or Ar)

4. Under Inert Atmosphere,
Transfer TEAL to Cuvette

5. Position Oxidizer Dropper
(e.g., Syringe) Above Cuvette

6. Initiate High-Speed
Data & Video Recording

7. Release Single Oxidizer
Droplet into TEAL

8. Record Visual Ignition Event

9. Analyze Video Frame-by-Frame
to Determine Ignition Delay

10. Safely Quench & Dispose
of Reaction Products

 

Start Handling
Procedure

Is work area equipped with
inert atmosphere glovebox/hood,

fire suppressant (dry sand/powder),
and emergency shower?

Wear Full PPE:
- Fire-Resistant Clothing

- Chemical Goggles/Face Shield
- Appropriate Gloves

Yes

STOP
Do Not Proceed
Until Area is Safe

No

Purge all equipment and
transfer lines with dry,

inert gas (N₂ or Ar)

Conduct transfer using
grounded/bonded, non-sparking

tools and sealed containers

Post-Use Protocol:
- Decontaminate equipment
- Store TEAL under inert gas

- Dispose of waste per protocol

Procedure
Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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